Cas no 1021213-96-6 (N-(6-{[(3-chlorophenyl)methyl]sulfanyl}pyridazin-3-yl)cyclopropanecarboxamide)

• Product Name: N-(6-{[(3-chlorophenyl)methyl]sulfanyl}pyridazin-3-yl)cyclopropanecarboxamide
• CAS No: 1021213-96-6
• MF: C₁₅H₁₄ClN₃OS
• MW: 319.809160709381
• CID: 6222577
• PubChem ID: 25855400
• Update Time: 2025-05-20

N-(6-{[(3-chlorophenyl)methyl]sulfanyl}pyridazin-3-yl)cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(6-{[(3-chlorophenyl)methyl]sulfanyl}pyridazin-3-yl)cyclopropanecarboxamide
• CCG-277673
• N-(6-((3-chlorobenzyl)thio)pyridazin-3-yl)cyclopropanecarboxamide
• 1021213-96-6
• F5126-0631
• N-[6-[(3-chlorophenyl)methylsulfanyl]pyridazin-3-yl]cyclopropanecarboxamide
• AKOS024499605

• Inchi： 1S/C15H14ClN3OS/c16-12-3-1-2-10(8-12)9-21-14-7-6-13(18-19-14)17-15(20)11-4-5-11/h1-3,6-8,11H,4-5,9H2,(H,17,18,20)
• InChI Key： DXDHODGVEKAPQJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CSC1=CC=C(N=N1)NC(C1CC1)=O

Computed Properties

• Exact Mass: 319.0546109g/mol
• Monoisotopic Mass: 319.0546109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 80.2Ų

Additional information on N-(6-{[(3-chlorophenyl)methyl]sulfanyl}pyridazin-3-yl)cyclopropanecarboxamide

Introduction to N-(6-{[(3-chlorophenyl)methyl]sulfanyl}pyridazin-3-yl)cyclopropanecarboxamide (CAS No. 1021213-96-6)

N-(6-{[(3-chlorophenyl)methyl]sulfanyl}pyridazin-3-yl)cyclopropanecarboxamide, a compound with the CAS number 1021213-96-6, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a cyclopropane moiety and a pyridazine ring system, combined with a chlorophenyl substituent, contributes to its unique chemical properties and biological activities.

The structural composition of N-(6-{[(3-chlorophenyl)methyl]sulfanyl}pyridazin-3-yl)cyclopropanecarboxamide is meticulously designed to interact with biological targets in a highly specific manner. The cyclopropane ring is known for its strained three-membered structure, which can enhance binding affinity and metabolic stability. This feature is particularly valuable in the development of drugs that require prolonged half-life and efficient absorption. Additionally, the pyridazine ring system is a common pharmacophore in many bioactive molecules, exhibiting diverse biological activities ranging from antimicrobial to anticancer properties.

The introduction of the chlorophenyl group into the molecule further modulates its pharmacological profile. Chlorophenyl derivatives are well-documented for their role in enhancing receptor binding and improving drug solubility. This modification allows N-(6-{[(3-chlorophenyl)methyl]sulfanyl}pyridazin-3-yl)cyclopropanecarboxamide to exhibit enhanced bioavailability and target specificity. Such structural features are critical in the design of next-generation therapeutics that aim to overcome the limitations of existing drugs.

In recent years, there has been a surge in research focused on developing novel compounds with improved pharmacological properties. N-(6-{[(3-chlorophenyl)methyl]sulfanyl}pyridazin-3-yl)cyclopropanecarboxamide has emerged as a promising candidate in this endeavor. Its unique structural attributes make it an attractive scaffold for further derivatization and optimization. Researchers have been exploring various synthetic strategies to modify this compound, aiming to enhance its efficacy and reduce potential side effects.

The synthesis of N-(6-{[(3-chlorophenyl)methyl]sulfanyl}pyridazin-3-yl)cyclopropanecarboxamide involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, has been instrumental in achieving the desired molecular architecture. These methods not only improve efficiency but also allow for greater flexibility in modifying the compound's structure.

The biological activity of N-(6-{[(3-chlorophenyl)methyl]sulfanyl}pyridazin-3-yl)cyclopropanecarboxamide has been extensively studied in various preclinical models. Initial findings suggest that it exhibits potent inhibitory effects on several key enzymes and receptors involved in disease pathways. For instance, studies have demonstrated its ability to modulate enzymes associated with inflammation and pain management. These results are particularly encouraging given the growing demand for novel therapeutics targeting chronic conditions.

Furthermore, the compound's interaction with biological targets has been investigated using computational modeling techniques. These studies have provided valuable insights into its binding mechanism and potential off-target effects. By leveraging computational methods, researchers can predict how N-(6-{[(3-chlorophenyl)methyl]sulfanyl}pyridazin-3-yl)cyclopropanecarboxamide interacts with proteins and other biomolecules at the molecular level. This information is crucial for optimizing its design and ensuring safety during clinical trials.

The development of N-(6-{[(3-chlorophenyl)methyl]sulfanyl}pyridazin-3-yl)cyclopropanecarboxamide aligns with current trends in pharmaceutical research aimed at creating more targeted and effective treatments. The integration of innovative synthetic methodologies with advanced biophysical techniques has enabled researchers to explore new avenues in drug discovery. As our understanding of disease mechanisms continues to evolve, compounds like this one hold promise for addressing unmet medical needs.

In conclusion, N-(6-{[(3-chlorophenyl)methyl]sulfanyl}pyridazin-3-yl)cyclopropanecarboxamide represents a significant contribution to the field of medicinal chemistry. Its unique structural features, combined with promising preclinical results, make it a compelling candidate for further development into a therapeutic agent. As research progresses, this compound is poised to play a crucial role in advancing our understanding of disease biology and improving patient outcomes.